Cas no 878061-47-3 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine
• CAS No: 878061-47-3
• MF: C₁₄H₁₀N₄O₂S₂
• MW: 330.384799480438
• CID: 5516568
• Update Time: 2025-10-18

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-6-(methylthio)-
• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

• Inchi： 1S/C14H10N4O2S2/c1-21-8-4-5-9-11(7-8)22-14(15-9)16-13-18-17-12(20-13)10-3-2-6-19-10/h2-7H,1H3,(H,15,16,18)
• InChI Key： QZGRCVBRYIFJKM-UHFFFAOYSA-N
• SMILES： S1C2=CC(SC)=CC=C2N=C1NC1=NN=C(C2=CC=CO2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

Comprehensive Analysis of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS No. 878061-47-3)

The compound N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS No. 878061-47-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a furan ring, 1,3,4-oxadiazole, and benzothiazole moieties, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a methylsulfanyl group further enhances its chemical versatility, enabling interactions with various biological targets.

In recent years, the demand for heterocyclic compounds like N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine has surged due to their applications in drug discovery and development. Researchers are particularly interested in its potential as an antimicrobial agent or anticancer candidate, given the known bioactivity of benzothiazole derivatives. The compound's CAS No. 878061-47-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine involves multi-step reactions, often starting from 2-amino-6-(methylsulfanyl)benzothiazole and furan-2-carboxylic acid derivatives. Its 1,3,4-oxadiazole ring is a key pharmacophore, contributing to its stability and binding affinity. This structural feature aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical research.

From a material science perspective, the furan and benzothiazole components of this compound offer intriguing possibilities for organic electronics. The π-conjugated system in its structure suggests potential use in OLEDs or sensors, areas that are highly searched in AI-driven material discovery platforms. The methylsulfanyl group could further modulate its electronic properties, making it a candidate for molecular engineering applications.

Analytical characterization of CAS No. 878061-47-3 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The 1,3,4-oxadiazol-2-yl linkage is particularly noteworthy, as it often enhances metabolic stability—a property highly valued in drug-like molecules.

In computational chemistry, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine is frequently studied using molecular docking simulations. Researchers investigate its potential interactions with enzyme active sites or protein targets, addressing common search queries about structure-activity relationships. The furan-2-yl moiety is often a focus due to its role in hydrogen bonding and van der Waals interactions.

The compound's solubility and lipophilicity parameters are actively researched, as these properties determine its bioavailability—a trending topic in ADMET prediction studies. Its benzothiazol-2-amine core shares structural similarities with several FDA-approved drugs, making it a promising scaffold for lead optimization in drug discovery pipelines.

Environmental and green chemistry aspects of synthesizing CAS No. 878061-47-3 are gaining attention. Researchers are exploring catalyst-free methods or microwave-assisted reactions to produce this compound more sustainably—addressing the increasing search interest in eco-friendly synthesis techniques.

In conclusion, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine represents a compelling case study in modern molecular design. Its multifaceted applications span from medicinal chemistry to advanced materials, reflecting the interdisciplinary nature of contemporary chemical research. The frequent searches for its CAS No. 878061-47-3 and related heterocyclic compounds underscore its scientific importance and future potential.